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Compound of Interest

Compound Name:
(4-Fluoro-3-

nitrophenyl)methanamine

Cat. No.: B1342181 Get Quote

Technical Safety Guide for (4-Fluoro-3-
nitrophenyl)methanamine
Disclaimer: No specific Safety Data Sheet (SDS) for (4-Fluoro-3-nitrophenyl)methanamine
(CAS No. 771581-73-8) is publicly available. The following information is compiled from data on

structurally similar compounds, including 4-fluoro-3-nitroaniline, 4-fluoro-3-nitrophenol, and

other aromatic nitro compounds. This guide should be used for informational purposes only,

and a comprehensive risk assessment should be conducted by qualified personnel before

handling this chemical.

This technical guide provides an in-depth overview of the potential hazards, handling

precautions, and emergency procedures for (4-Fluoro-3-nitrophenyl)methanamine, intended

for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification
Based on data from analogous compounds, (4-Fluoro-3-nitrophenyl)methanamine is

anticipated to be classified as a hazardous chemical. The primary hazards are expected to be

related to toxicity if ingested, inhaled, or in contact with skin, as well as potential for skin and

eye irritation. Aromatic nitro compounds can also pose a risk of methemoglobinemia upon

absorption.
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Globally Harmonized System (GHS) Classification
(Predicted)
The following table summarizes the likely GHS hazard classifications based on structurally

similar chemicals.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4

H301: Toxic if swallowed or

H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal Category 3 or 4

H311: Toxic in contact with

skin or H312: Harmful in

contact with skin.[2][3]

Acute Toxicity, Inhalation Category 3 or 4
H331: Toxic if inhaled or H332:

Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 1 or 2A

H318: Causes serious eye

damage or H319: Causes

serious eye irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[3]

Signal Word: Danger or Warning[1][3]

Hazard Pictograms:

alt text

Physical and Chemical Properties
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Quantitative data for (4-Fluoro-3-nitrophenyl)methanamine is not readily available. The table

below presents data for a closely related compound, 4-fluoro-3-nitroaniline, to provide an

estimation of its properties.

Property Value (for 4-fluoro-3-nitroaniline)

Molecular Formula C₆H₅FN₂O₂

Molecular Weight 156.11 g/mol

Appearance Yellow or gold powder

Melting Point 94-96 °C

Flash Point 91 °C (closed cup)

Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If engineering controls are insufficient or when handling large

quantities, use a NIOSH-approved respirator with an appropriate cartridge.

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Storage
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Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Incompatibilities: Keep away from strong oxidizing agents.

Light and Air Sensitivity: Protect from light and air. Some aromatic amines and nitro

compounds can be sensitive to light and air.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.1. Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal. For large spills,

contain the spill and collect the material for disposal.

Experimental Protocols and Workflows
As no specific experimental protocols for (4-Fluoro-3-nitrophenyl)methanamine are

available, the following diagrams illustrate general workflows for handling hazardous chemicals.
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Hazard Assessment & Preparation
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Caption: General workflow for hazard assessment, handling, and emergency response for a

hazardous chemical.
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Select Personal Protective Equipment

Start: Task Involving
(4-Fluoro-3-nitrophenyl)methanamine

Assess Risk of Exposure
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Use Engineering Controls
(Fume Hood)

Eye Protection:
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Hand Protection:
Chemical-Resistant Gloves

Body Protection:
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Respiratory Protection:
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Proceed with Task
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Caption: Workflow for the selection of appropriate Personal Protective Equipment (PPE).

Toxicological Information (Predicted)
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Detailed toxicological studies on (4-Fluoro-3-nitrophenyl)methanamine are not available in

the public domain. Based on analogous compounds, the substance is likely to be toxic by

ingestion, inhalation, and skin contact. Aromatic nitro compounds are known to cause

methemoglobinemia, which impairs the oxygen-carrying capacity of the blood, leading to

cyanosis, headache, dizziness, and in severe cases, death.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be treated as the chemical itself.

Do not allow the material to enter drains or waterways.

This technical guide is intended to provide a starting point for the safe handling of (4-Fluoro-3-
nitrophenyl)methanamine. It is imperative that all users consult with their institution's

environmental health and safety department and conduct a thorough risk assessment before

commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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